Cas no 502649-03-8 (4-chloro-2,6-diethylthieno2,3-dpyrimidine)

• Product Name: 4-chloro-2,6-diethylthieno2,3-dpyrimidine
• CAS No: 502649-03-8
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 1564298
• PubChem ID: 53211064
• Update Time: 2025-04-21

4-chloro-2,6-diethylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 4-chloro-2,6-diethyl-
• 4-chloro-2,6-diethylthieno2,3-dpyrimidine
• 4-chloro-2,6-diethylthieno[2,3-d]pyrimidine
• EN300-1267747
• 502649-03-8
• AKOS012924517

• Inchi： 1S/C10H11ClN2S/c1-3-6-5-7-9(11)12-8(4-2)13-10(7)14-6/h5H,3-4H2,1-2H3
• InChI Key： PAFWLVBVRNIZMM-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(CC)SC2=NC(CC)=N1

Computed Properties

• Exact Mass: 226.03333
• Monoisotopic Mass: 226.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78